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Compound of Interest

Compound Name: ALX-5407 hydrochloride

Cat. No.: B030177 Get Quote

Application Note
ALX-5407 hydrochloride is a potent and selective inhibitor of the glycine transporter type 1

(GlyT1).[1][2] As a non-transportable inhibitor, it effectively increases the concentration of

glycine in the synaptic cleft by blocking its reuptake.[3] This modulation of glycine levels makes

ALX-5407 a critical tool for studying the function of the N-methyl-D-aspartate (NMDA) receptor,

where glycine acts as a co-agonist.[3][4] Enhanced NMDA receptor activity through GlyT1

inhibition is a promising therapeutic strategy for neurological and psychiatric disorders

characterized by hypofunctional glutamatergic neurotransmission, such as schizophrenia.[4][5]

[6]

This document provides detailed protocols for the preparation, storage, and handling of ALX-
5407 hydrochloride stock solutions for both in vitro and in vivo research applications.

Chemical and Physical Properties
ALX-5407 hydrochloride, with the chemical name N-[(3R)-3-([1,1′-biphenyl]-4-yloxy)-3-(4-

fluorophenyl)propyl]-N-methylglycine hydrochloride, is a white to off-white solid.[7] Its inhibitory

activity is highly selective for GlyT1, with a reported IC₅₀ value of 3 nM, while showing minimal

activity at GlyT2 and the glycine site of the NMDA receptor.[8][1]

Quantitative Data Summary
The following table summarizes the key quantitative data for ALX-5407 hydrochloride.
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Property Value Source(s)

Molecular Weight 429.92 g/mol [1][2][9]

CAS Number 200006-08-2 [8][1][2][7]

Formula C₂₄H₂₄FNO₃·HCl [8][1]

Purity ≥98% (HPLC) [8][1]

IC₅₀ (human GlyT1c) 3 nM [8][1]

IC₅₀ (human GlyT2) > 100 µM [1]

Solubility in DMSO Up to 100 mg/mL (232.61 mM) [1][7]

Solubility in Ethanol Up to 21.5 mg/mL (50 mM) [1]

Experimental Protocols
Preparation of a 10 mM Stock Solution for In Vitro Use
This protocol describes the preparation of a 10 mM stock solution of ALX-5407 hydrochloride
in dimethyl sulfoxide (DMSO).

Materials:

ALX-5407 hydrochloride powder

Anhydrous or newly opened DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Ultrasonic bath (optional, but recommended for high concentrations)[7]

Procedure:
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Aseptic Technique: Perform all steps in a clean and sterile environment, such as a laminar

flow hood, to prevent contamination.

Weighing: Accurately weigh the desired amount of ALX-5407 hydrochloride powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.299 mg of the compound

(Molecular Weight = 429.92 g/mol ).

Solvent Addition: Add the calculated volume of DMSO to the vial containing the powder. To

continue the example, add 1 mL of DMSO. Note: It is crucial to use anhydrous or newly

opened DMSO as the compound is hygroscopic, and moisture can impact solubility.[7]

Dissolution: Securely cap the vial and vortex thoroughly until the powder is completely

dissolved. If necessary, use an ultrasonic bath to aid dissolution.[7]

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[7]

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[7] Ensure the vials are sealed tightly to prevent moisture

absorption.[7]

Preparation of a 2.5 mg/mL Suspension for In Vivo Use
This protocol, adapted from established methods, describes the preparation of a suspended

solution suitable for oral or intraperitoneal administration in animal models.[7]

Materials:

ALX-5407 hydrochloride

DMSO

PEG300

Tween-80

Saline (0.9% NaCl)
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Sterile tubes

Vortex mixer

Procedure:

Prepare a Concentrated Stock: First, prepare a 25 mg/mL stock solution of ALX-5407
hydrochloride in DMSO as described in the in vitro protocol.

Vehicle Preparation (for 1 mL final volume):

In a sterile tube, add 400 µL of PEG300.

Add 100 µL of the 25 mg/mL DMSO stock solution to the PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix again until the solution is homogeneous.

Add 450 µL of saline to bring the final volume to 1 mL.

Final Suspension: The resulting mixture is a 2.5 mg/mL suspended solution. This solution

should be prepared fresh before each use.
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Caption: Workflow for preparing ALX-5407 hydrochloride stock solution.
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Caption: ALX-5407 inhibits GlyT1, increasing synaptic glycine for NMDA receptor modulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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